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Compound of Interest

Compound Name: Ethyl(diiodo)germane

CAS No.: 14275-40-2

Cat. No.: B577214 Get Quote

Executive Summary
This protocol describes the high-temperature oxidative addition of ethyl iodide (

) to elemental germanium (

) in the presence of a copper catalyst. Unlike the synthesis of organochlorogermanes, the
reaction with alkyl iodides is more thermodynamically favorable but prone to thermal
disproportionation. This method yields a mixture of Diethylgermanium diiodide (

) and Ethylgermanium triiodide (

), which are separated via fractional vacuum distillation.

Target Applications:

Precursor for Spirogermanium and Propagermanium (pharmaceuticals).

High-purity Ge precursors for Atomic Layer Deposition (ALD).

Synthesis of organogermane hydrides via reduction.[1]
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The synthesis follows the Direct Synthesis (Rochow-Müller) paradigm. The mechanism

involves the activation of the germanium lattice by copper, forming a reactive surface species

that inserts into the Carbon-Iodine bond of ethyl iodide.

Chemical Pathway
The reaction is not a single step but a surface-mediated cascade:

Activation:

Oxidative Addition:

Product Desorption:

Major Product:

(Diethylgermanium diiodide)

Co-Product:

(Ethylgermanium triiodide)

By-Product:

(Germanium tetraiodide)

Mechanistic Diagram (Graphviz)
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Caption: Reaction pathway for the direct synthesis of ethylgermanium iodides from elemental

Ge.

Experimental Protocol
Reagents & Equipment

Component Specification Purpose

Germanium Powder >99.99%, 100–200 mesh
Source of Ge.[2] Fine mesh

ensures high surface area.

Copper Powder Electrolytic dust, <40 µm
Catalyst. Forms active sites on

Ge surface.

Ethyl Iodide (

)
Anhydrous, >99% Alkylating agent.

Carrier Gas Nitrogen or Argon (UHP)
Inert transport for EtI vapor

(Flow method only).

Reactor Quartz or Pyrex tube
Must withstand 400°C and

iodine corrosion.

Preparation of Contact Mass
Critical Step: The reactivity of germanium depends entirely on the dispersion of copper.

Mix: Combine Germanium powder (50.0 g, 0.69 mol) with Copper powder (5.0 g, 10% w/w).

Homogenize: Ball-mill the mixture under Argon for 2 hours to mechanically alloy the surface.

Activation: Load the mixture into the reactor tube. Heat to 350°C under a stream of Hydrogen

(

) or Nitrogen (

) for 2 hours to reduce surface oxides. Note: Oxide-free Ge is essential for initiation.

Synthesis Procedure (Flow Bed Method)
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This method is preferred over sealed tubes for safety and scalability.

Setup: Vertical quartz tube reactor packed with the Ge/Cu contact mass, heated by a tube

furnace.

Vaporization: Place Ethyl Iodide in a bubbler or saturator maintained at 40°C.

Reaction:

Heat the reactor column to 280°C – 300°C.

Flow Nitrogen carrier gas through the EtI bubbler (flow rate ~50 mL/min) into the bottom of

the reactor.

The EtI vapor passes through the Ge/Cu bed.

Collection:

The exit gases pass through a water-cooled condenser followed by a dry-ice/acetone trap

(-78°C).

Unreacted EtI will condense in the cold trap.

The product (heavy, oily red/orange liquid) will condense in the receiver flask.

Duration: Run until EtI consumption ceases or Ge bed is depleted (typically 6–12 hours).

Purification (Fractional Distillation)
The crude condensate contains

,

,

, and

.
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Strip Solvent: Remove unreacted Ethyl Iodide by rotary evaporation at ambient pressure

(BP: 72°C).

Vacuum Distillation: Transfer the red oily residue to a short-path distillation apparatus.

Fractionation Table:

Fraction
Approx. Boiling
Point

Composition Notes

F1
70–80°C @ 760

mmHg
Residual Discard / Recycle

F2
130–140°C @ 10

mmHg

Diethylgermanium

Diiodide (

)

Target Product (Major)

F3
150–160°C @ 10

mmHg

Ethylgermanium

Triiodide (

)

Secondary Product

Residue >200°C / Polymers Solid residue

Note: Boiling points are approximate.

has a reported atmospheric BP of ~252°C. Vacuum distillation is mandatory to prevent thermal
decomposition.

Characterization & Data
Diethylgermanium Diiodide (

)

Appearance: Orange-red liquid.

Density: ~2.1 g/mL.
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NMR (

):

1.35 (t, 6H,

), 1.70 (q, 4H,

). Shifts may vary slightly due to concentration.

Refractive Index (

): ~1.58.

Ethylgermanium Triiodide (

)

Appearance: Dark red/brown liquid or low-melting solid.

Reactivity: Fumes in air; hydrolyzes rapidly to ethylgermanium oxides.

Process Workflow Diagram
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Caption: Operational workflow for the synthesis and isolation of ethylgermanium iodides.

Safety & Handling
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Toxicity: Organogermanes are generally less toxic than organotins, but alkyl iodides are

alkylating agents (potential carcinogens). Handle in a fume hood.

Hydrolysis: Germanium iodides hydrolyze readily, releasing Hydroiodic Acid (HI). This is

corrosive and toxic. Store under inert atmosphere (Argon/Nitrogen).

Thermal Hazard: Do not overheat the distillation pot residue (>200°C) as

can sublime and clog the column, leading to pressure buildup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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